![molecular formula C13H18BrFN2 B1464417 (1-(3-Bromo-4-fluorobenzyl)piperidin-4-yl)methanamine CAS No. 1304835-73-1](/img/structure/B1464417.png)
(1-(3-Bromo-4-fluorobenzyl)piperidin-4-yl)methanamine
Overview
Description
“(1-(3-Bromo-4-fluorobenzyl)piperidin-4-yl)methanamine” is a chemical compound with the molecular formula C12H15BrFN. It has a molecular weight of 272.16 g/mol . This compound exhibits promising properties for scientific research and has potential for diverse applications in various fields, including medicinal chemistry, drug discovery, and neuroscience.
Synthesis Analysis
The synthesis of piperidone derivatives, which are similar to the compound , has been extensively studied. Piperidones serve as precursors to the piperidine ring, which is a ubiquitous moiety in many alkaloid natural products and drug candidates . Various catalysts have been employed in these reactions, and the synthesized piperidones have been bio-assayed for their varied activity .Molecular Structure Analysis
The molecular structure of “this compound” includes a piperidine ring attached to a benzyl group, which carries bromo and fluoro substituents . The InChI string and Canonical SMILES provide more details about its structure .Physical And Chemical Properties Analysis
The compound has a number of computed properties. It has a XLogP3-AA value of 3.4, indicating its partition coefficient between octanol and water, which is a measure of its hydrophobicity . It has no hydrogen bond donors and two hydrogen bond acceptors . The compound’s topological polar surface area is 3.2 Ų .Scientific Research Applications
Dopamine D2 Receptor Ligands
Recent advances highlight the role of dopamine D2 receptor (D2R) ligands in treating neuropsychiatric disorders such as schizophrenia, Parkinson's disease, depression, and anxiety. The typical pharmacophore for high D2R affinity includes aromatic moieties, cyclic amines, central linkers, and aromatic/heteroaromatic lipophilic fragments, indicating potential application areas for compounds like "(1-(3-Bromo-4-fluorobenzyl)piperidin-4-yl)methanamine" in the development of D2R modulators. Such ligands are crucial for the therapeutic modulation of the dopaminergic pathway underlying several neuropsychiatric pathologies (Jůza et al., 2022).
Nucleophilic Aromatic Substitution
The compound also finds relevance in studies focusing on nucleophilic aromatic substitution reactions, particularly in the synthesis of piperidinobenzene derivatives. This process is significant in organic synthesis, contributing to the structural diversity of pharmacologically active compounds. The specific reaction mechanisms and kinetic studies offer insights into the efficient synthesis of complex molecules involving bromo- and fluoro-substituted benzyl piperidines (Pietra & Vitali, 1972).
Synthesis of Key Intermediates
Further, research into the practical synthesis of 2-Fluoro-4-bromobiphenyl, a key intermediate in manufacturing non-steroidal anti-inflammatory and analgesic materials, underscores the importance of bromo- and fluoro-substituted compounds in medicinal chemistry. This area of study demonstrates the utility of such compounds in facilitating the synthesis of clinically relevant pharmaceuticals, offering a methodological basis for the synthesis of related structures (Qiu et al., 2009).
properties
IUPAC Name |
[1-[(3-bromo-4-fluorophenyl)methyl]piperidin-4-yl]methanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18BrFN2/c14-12-7-11(1-2-13(12)15)9-17-5-3-10(8-16)4-6-17/h1-2,7,10H,3-6,8-9,16H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUKVYOHXHRKRQT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CN)CC2=CC(=C(C=C2)F)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18BrFN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.